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Compound of Interest

Compound Name: 4,4'-Bipyridine hydrate

Cat. No.: B048587 Get Quote

Technical Support Center: 4,4'-Bipyridine
Hydrate
Welcome to the technical support center for 4,4'-Bipyridine and its hydrate form. This resource

is designed for researchers, scientists, and drug development professionals to address

common challenges encountered during its use in chemical reactions, with a specific focus on

solubility issues.

Frequently Asked Questions (FAQs)
Q1: What is 4,4'-Bipyridine hydrate and how does it differ from the anhydrous form?

A1: 4,4'-Bipyridine is an organic compound consisting of two pyridine rings linked at the 4-

position. It is a solid, colorless to pale yellow crystalline powder. The hydrate form, 4,4'-
bipyridine hydrate, has water molecules incorporated into its crystal structure. This is a

common state for 4,4'-bipyridine, which is known to readily form hydrates and other solvates.

The presence of water can affect the compound's molecular weight, stability, and solubility

characteristics. The interconversion between the anhydrate and hydrate forms can occur based

on environmental conditions like relative humidity.

Q2: In which solvents is 4,4'-Bipyridine generally soluble?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b048587?utm_src=pdf-interest
https://www.benchchem.com/product/b048587?utm_src=pdf-body
https://www.benchchem.com/product/b048587?utm_src=pdf-body
https://www.benchchem.com/product/b048587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: 4,4'-Bipyridine exhibits good solubility in many organic solvents. It is known to be very

soluble in ethanol, chloroform, benzene, and diethyl ether. It is also soluble in polar aprotic

solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), as well as

tetrahydrofuran (THF). However, it has limited or sparing solubility in water due to its

hydrophobic pyridine rings.

Q3: How does temperature affect the solubility of 4,4'-Bipyridine hydrate?

A3: As with most solid solutes, the solubility of 4,4'-bipyridine and its hydrate generally

increases with higher temperatures. If you
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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